Cas no 1211733-46-8 (N-(2,4-dimethoxyphenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide
• CAS No: 1211733-46-8
• MF: C₂₀H₂₀FN₃O₄
• MW: 385.38890838623
• CID: 5472294
• PubChem ID: 45529476
• Update Time: 2025-05-19

N-(2,4-dimethoxyphenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-4-ethoxy-1-(4-fluorophenyl)pyrazole-3-carboxamide
• N-(2,4-dimethoxyphenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide
• 1211733-46-8
• F5069-0246

• Inchi： 1S/C20H20FN3O4/c1-4-28-18-12-24(14-7-5-13(21)6-8-14)23-19(18)20(25)22-16-10-9-15(26-2)11-17(16)27-3/h5-12H,4H2,1-3H3,(H,22,25)
• InChI Key： NQFDQQJCDBNDEF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NC2C=CC(=CC=2OC)OC)=O)=N1)OCC

Computed Properties

• Exact Mass: 385.14378429g/mol
• Monoisotopic Mass: 385.14378429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethoxyphenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide

Introduction to N-(2,4-dimethoxyphenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide (CAS No. 1211733-46-8)

N-(2,4-dimethoxyphenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number CAS No. 1211733-46-8, represents a promising candidate for further research and development in the quest for novel therapeutic agents.

The molecular structure of N-(2,4-dimethoxyphenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide incorporates several key functional groups that contribute to its potential biological activity. The presence of dimethoxyphenyl and fluorophenyl moieties suggests possible interactions with biological targets, while the pyrazole core is a well-known scaffold in drug design, often associated with anti-inflammatory, antiviral, and anticancer properties.

In recent years, there has been a surge in research focused on developing new molecules with pyrazole cores due to their versatility and efficacy. Studies have demonstrated that pyrazole derivatives can modulate various biological pathways, making them valuable in the treatment of a wide range of diseases. The specific substitution pattern in N-(2,4-dimethoxyphenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide may confer unique pharmacokinetic and pharmacodynamic characteristics that could be exploited for therapeutic benefit.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only highlight the expertise of the researchers but also underscore the importance of innovation in chemical synthesis.

Evaluation of the pharmacological potential of N-(2,4-dimethoxyphenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide has been conducted through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits notable activity against certain disease models, suggesting its potential as a lead compound for further development. The interactions between the substituents on the pyrazole ring and biological targets appear to be critical in determining its efficacy.

The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Molecular modeling techniques have been utilized to predict the binding modes of N-(2,4-dimethoxyphenyl)-4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxamide with potential targets. These simulations provide valuable insights into the compound's mechanism of action and help guide the optimization process towards more effective therapeutic candidates.

In conclusion, N-(2,4-dimethoxyphenyl)-4-ethoxy strong>-1-(< strong >4-fluorophenyl strong >)-1H-pyrazole-3-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a compelling subject for further investigation. As research continues to uncover new applications for this compound, it holds great potential for contributing to the development of novel treatments for various diseases.